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Compound of Interest

Compound Name: 2-Chloro-6-(phenylthio) pyridine

Cat. No.: B8314104

Get Quote

Introduction: The Bifunctional "Hinge" Scaffold
In the landscape of medicinal chemistry, 2-chloro-6-(phenylthio)pyridine (CAS: 77145-57-4)

represents a "privileged" bifunctional building block. Its utility stems from the electronic

asymmetry of the pyridine ring, created by the simultaneous presence of an electron-

withdrawing chlorine atom and an electron-rich (and oxidizable) phenylthio group.

This scaffold serves as a critical intermediate in the synthesis of Non-Nucleoside Reverse

Transcriptase Inhibitors (NNRTIs), Kinase Inhibitors, and Agrochemical Fungicides. Its value

lies in its ability to serve as a divergent core: the chlorine atom acts as a "handle" for cross-

coupling reactions (Suzuki, Buchwald-Hartwig), while the sulfur bridge provides a tunable

hydrophobic linker that can be oxidized to sulfoxides or sulfones to modulate metabolic stability

and solubility.

Chemical Profile & Reactivity[1][2][3][4][5][6]
The molecule features a 2,6-disubstituted pyridine core. The reactivity is governed by the

electron-deficient nature of the pyridine ring, which is further activated by the chlorine

substituent.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b8314104#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8314104?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Reactivity Map
Site A (C-2 Chlorine): Highly susceptible to Nucleophilic Aromatic Substitution (

) and Transition-Metal Catalyzed Cross-Coupling. This is the primary point of diversification.

Site B (Sulfur Linker): Acts as a metabolic switch. It can be maintained as a sulfide

(lipophilic) or oxidized to a sulfoxide (chiral, polar) or sulfone (strong H-bond acceptor).

Site C (Phenyl Ring): A hydrophobic domain often targeting "back-pockets" in enzyme active

sites.
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Caption: Divergent synthetic pathways for 2-chloro-6-(phenylthio)pyridine.

Key Application Areas
A. HIV Reverse Transcriptase Inhibitors (NNRTIs)
The diaryl thioether motif is a proven pharmacophore in NNRTIs. The flexibility of the sulfur

bridge allows the phenyl ring to occupy the hydrophobic non-nucleoside binding pocket (NNBP)

of HIV-1 RT, while the pyridine nitrogen forms essential hydrogen bonds with backbone amino

acids (e.g., Lys101).

Mechanism: The 2-chloro group is displaced by functionalized amines or phenols to create

the "butterfly-like" shape characteristic of potent NNRTIs (similar to Nevirapine or Efavirenz
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analogues).

B. Kinase Inhibitors (Type II)
In kinase drug design, the 2-aminopyridine motif is a classic "hinge binder" (mimicking the

adenine ring of ATP).

Strategy: The 2-chloro-6-(phenylthio)pyridine is reacted with an amine (via Buchwald-

Hartwig) to install the hinge-binding motif. The 6-phenylthio group extends into the

hydrophobic back pocket (Gatekeeper region), improving selectivity against kinases with

smaller gatekeeper residues.

C. Agrochemicals (Fungicides)
Pyridine-sulfur compounds exhibit strong antifungal activity by inhibiting succinate

dehydrogenase (SDH). The 2,6-disubstitution pattern protects the pyridine ring from rapid

metabolic degradation in soil, extending the half-life of the active agent.

Experimental Protocols
Protocol 1: Synthesis of the Core Scaffold
This protocol describes the high-yield preparation of 2-chloro-6-(phenylthio)pyridine from

commercially available 2,6-dichloropyridine.

Reagents:

2,6-Dichloropyridine (1.0 equiv)

Thiophenol (1.05 equiv)

Potassium Carbonate (

, 2.0 equiv)

DMF (Dimethylformamide), anhydrous

Step-by-Step Procedure:
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Setup: Flame-dry a 250 mL round-bottom flask equipped with a magnetic stir bar and a

nitrogen inlet.

Dissolution: Add 2,6-dichloropyridine (14.8 g, 100 mmol) and anhydrous DMF (100 mL). Stir

until fully dissolved.

Thiol Addition: Add thiophenol (11.5 g, 105 mmol) dropwise via syringe over 10 minutes.

Base Addition: Add powdered

(27.6 g, 200 mmol) in one portion.

Reaction: Heat the mixture to 80°C for 4–6 hours. Monitor by TLC (Hexane/EtOAc 9:1). The

starting material (

) should disappear, and a new spot (

) should appear.

Workup: Cool to room temperature. Pour the mixture into ice-water (500 mL). The product

will precipitate as a white/off-white solid.

Isolation: Filter the solid, wash copiously with water to remove DMF and salts.

Purification: Recrystallize from Ethanol/Water or dry under vacuum if high purity (>95%) is

observed by NMR.

Yield: Typically 85–92%.

Validation:

NMR (400 MHz,

) should show pyridine protons at

7.0–7.6 ppm and phenyl protons.

Protocol 2: Buchwald-Hartwig Amination (C-N Coupling)
Used to convert the 2-chloro group into a 2-amino group for Kinase/GPCR targets.
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Reagents:

2-Chloro-6-(phenylthio)pyridine (1.0 equiv)

Primary Amine (

, 1.2 equiv)

(2 mol%)

Xantphos (4 mol%)

(2.0 equiv)

1,4-Dioxane (degassed)

Step-by-Step Procedure:

Inert Atmosphere: Charge a microwave vial or sealed tube with the chloropyridine (1.0

mmol), amine (1.2 mmol),

(18 mg), Xantphos (23 mg), and

(650 mg).

Solvent: Add degassed 1,4-dioxane (5 mL) and seal the vessel under Argon.

Reaction: Heat to 100°C for 12 hours (or 140°C for 30 min in a microwave reactor).

Workup: Filter through a pad of Celite to remove Palladium black. Concentrate the filtrate.

Purification: Flash chromatography (gradient 0-50% EtOAc in Hexanes).

Protocol 3: Selective Oxidation to Sulfone
Used to increase polarity and create a hydrogen-bond acceptor.

Reagents:

2-Chloro-6-(phenylthio)pyridine
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mCPBA (meta-Chloroperoxybenzoic acid, 2.2 equiv)

Dichloromethane (DCM)

Procedure:

Dissolve the thioether (1.0 mmol) in DCM (10 mL) at 0°C.

Add mCPBA (2.2 mmol) portion-wise.

Stir at 0°C for 1 hour, then warm to Room Temperature for 3 hours.

Quench: Add saturated

(sodium thiosulfate) to quench excess peroxide.

Extraction: Wash with saturated

to remove m-chlorobenzoic acid byproduct.

Result: 2-chloro-6-(benzenesulfonyl)pyridine.

Quantitative Data Summary
Property Value/Range Notes

Molecular Weight 221.71 g/mol

LogP (Calc) 3.8 – 4.2
Highly lipophilic; oxidation to

sulfone reduces LogP to ~1.5

Melting Point 58 – 62 °C Solid at room temperature

Reactivity High
C-2 Cl is activated by ring N

and S-Ph (inductive)

Storage 2–8 °C
Stable, but keep away from

strong oxidizers

Synthesis Workflow Diagram
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Caption: Operational workflow for synthesizing and diversifying the scaffold.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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